BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Thermal
Properties of Diisodecyl Adipate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisodecyl! adipate

Cat. No.: B167166

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermal properties of
Diisodecyl adipate (DIDA), specifically its melting and boiling points. This document is
designed to serve as a resource for professionals in research and development, providing both
collated data and detailed experimental methodologies.

Introduction to Diisodecyl Adipate

Diisodecyl adipate (CAS No: 27178-16-1) is a high molecular weight ester of adipic acid and
isodecyl alcohol. It is a colorless, viscous liquid at room temperature, recognized for its
excellent low-temperature flexibility and permanence.[1][2] These characteristics make it a
valuable component in various industrial applications, including as a plasticizer, emollient, and
solvent.[3][4] In the context of pharmaceutical and drug development, its properties as a stable,
non-volatile excipient are of particular interest. A thorough understanding of its thermal
properties is critical for formulation development, manufacturing processes, and stability
assessments.

Quantitative Thermal Properties

The melting and boiling points of Diisodecyl adipate have been reported across various
sources. The discrepancies in these values can be attributed to differences in measurement
conditions, sample purity, and the specific experimental method employed. For instance, what
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is reported as a "melting point” may in some cases be a "freezing point" or "pour point,” which,
while related, are distinct physical phenomena.

» Melting Point vs. Freezing Point vs. Pour Point:

o Melting Point: The temperature at which a solid transitions to a liquid. For a pure
crystalline substance, this is theoretically the same as the freezing point.[5][6]

o Freezing Point: The temperature at which a liquid transitions to a solid.[5][7]

o Pour Point: The lowest temperature at which a liquid retains its ability to flow.[8] This is a
particularly relevant measure for substances like DIDA, which may become highly viscous
and lose their flow characteristics at low temperatures without necessarily forming a

crystalline solid.
The following tables summarize the reported thermal data for Diisodecyl adipate.

Table 1: Melting Point and Low-Temperature Solidification Data
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Property

Reported Value (°C) Reported Value (°F) Notes

Melting Point

Sourced from multiple

safety data sheets
27.4 81.3 )

and chemical

databases.[7][8][9]

Freezing Point

Provided by a
chemical supplier.[10]
The significant
difference from the
1.50 34.7 27.4 °C value may be
due to different
isomeric compositions
of the isodecyl alcohol

used in synthesis.

Freezing Point

From a technical data
sheet.[11] This likely
represents the pour
point rather than a
true crystallographic

freezing point.

Freezing Point

From a technical data
sheet, indicating

< -54 <-65.2
excellent low-

temperature fluidity.[1]

Pour Point

This value is indicative
of the temperature at
which the liquid loses
its flow characteristics
~ .54 ~-65.2 . o
and is a critical
parameter for
applications in cold

environments.[3][12]

Table 2: Boiling Point Data

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://minglanchem.com/what-is-the-difference-between-pour-point-and-freezing-point/
https://en.wikipedia.org/wiki/Pour_point
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/1995/07/test-no-103-boiling-point_g1gh28cb.html
https://lcslaboratory.com/boiling-point-laboratory-test-for-msds-development/
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Pressure
Reported Value (°C) Reported Value (°F) . Notes
Conditions
This value was
determined according
to OECD Test
Guideline 103.[9]
1,018 hPa (approx. 1
385 725 Other sources report a

atm) o
similar value of

approximately 385 °C
without specifying the
pressure.[1][11]

Reported in a
chemical database.[7]
The slight variation
428 802.4 760 mmHg (1 atm) from 385 °C may be
due to differences in
experimental setup or

sample purity.

This boiling point is
reported at a
significantly reduced
pressure, which is a
common practice for

240 464 4.00 mm Hg high molecular weight
esters to prevent
thermal
decomposition at
higher temperatures.
[12][13]

This range suggests
the boiling of a

250 - 267 482 - 512.6 Not Specified mixture of isomers or
the presence of

impurities.[10]
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Experimental Protocols

Detailed and standardized methodologies are crucial for obtaining accurate and reproducible
thermal property data. The following sections outline the typical experimental protocols for
determining the melting and boiling points of a substance like Diisodecyl adipate.

The capillary method is a widely accepted technique for determining the melting point of a solid
crystalline substance.[14][15]

Principle: A small, finely powdered sample is packed into a capillary tube and heated at a
controlled rate. The temperatures at which the substance begins to melt and at which it
becomes completely liquid are recorded as the melting range.[1]

Apparatus:

» Melting point apparatus (e.g., Mel-Temp or similar) with a heating block, thermometer or
digital temperature sensor, and a viewing lens.[1][16]

» Glass capillary tubes (sealed at one end).[14]
o Sample pulverizing tools (e.g., mortar and pestle).
Procedure:

o Sample Preparation: The Diisodecyl adipate sample, if solid, is thoroughly dried and finely
powdered to ensure uniform heat distribution.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.
This process is repeated until a packed column of 2-3 mm in height is achieved.[17]

e Measurement:
o The packed capillary tube is placed into the heating block of the melting point apparatus.

o The sample is heated rapidly to a temperature approximately 15-20°C below the expected
melting point.
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o The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium
between the sample and the thermometer.[1]

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the entire sample has transformed into a clear liquid is recorded
as the completion of melting. The range between these two temperatures is the melting
range.

The OECD Test Guideline 103 describes several methods for determining the boiling point of a
substance.[9][10][12] For a substance like Diisodecyl adipate, methods such as the dynamic
method, differential scanning calorimetry (DSC), or the Siwoloboff method are applicable. The
following protocol is based on the principles of the Siwoloboff method, often performed using a
Thiele tube.[13][18]

Principle: A small amount of the liquid is heated in a test tube containing an inverted, sealed
capillary tube. As the liquid heats, the air trapped in the capillary tube expands and escapes as
a stream of bubbles. The boiling point is the temperature at which, upon slight cooling, the
vapor pressure inside the capillary equals the external atmospheric pressure, and the liquid is
drawn back into the capillary tube.[19]

Apparatus:

Thiele tube or a similar heating bath (e.g., beaker with mineral oil).

Thermometer.

Small test tube (e.g., Durham tube).

Capillary tube (sealed at one end).

Heat source (e.g., Bunsen burner or hot plate).

Procedure:
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o Sample Preparation: The small test tube is filled to about half its volume with Diisodecyl
adipate.

e Assembly: A capillary tube, sealed at one end, is placed open-end-down into the test tube
containing the sample.

» Heating: The assembly is attached to a thermometer and immersed in a heating bath (Thiele
tube). The heating bath is heated gently.

o Observation: As the temperature approaches the boiling point, a continuous stream of
bubbles will emerge from the open end of the capillary tube.[18]

e Measurement: The heat source is removed, and the bath is allowed to cool slowly. The
temperature at which the bubbling ceases and the liquid is drawn into the capillary tube is
recorded as the boiling point at the measured atmospheric pressure.

Visualized Experimental Workflows

The following diagrams, created using the DOT language, illustrate the logical flow of the
experimental protocols described above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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